Cas no 1805735-72-1 (Ethyl 4-bromo-3-hydrazinylbenzoate)

• Product Name: Ethyl 4-bromo-3-hydrazinylbenzoate
• CAS No: 1805735-72-1
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4971425
• Update Time: 2025-10-10

Ethyl 4-bromo-3-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-hydrazinylbenzoate

• Inchi： 1S/C9H11BrN2O2/c1-2-14-9(13)6-3-4-7(10)8(5-6)12-11/h3-5,12H,2,11H2,1H3
• InChI Key： MHMIQXIMBRJUEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 4-bromo-3-hydrazinylbenzoate

Ethyl 4-bromo-3-hydrazinylbenzoate (CAS No. 1805735-72-1): A Comprehensive Overview

Ethyl 4-bromo-3-hydrazinylbenzoate (CAS No. 1805735-72-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic pathways.

The molecular structure of Ethyl 4-bromo-3-hydrazinylbenzoate consists of a benzene ring substituted with a bromine atom at the 4-position and a hydrazinyl group at the 3-position, with an ethyl ester group attached to the carboxylic acid moiety. This configuration imparts specific chemical properties that make it an attractive candidate for further investigation and utilization in drug discovery.

Recent studies have highlighted the importance of Ethyl 4-bromo-3-hydrazinylbenzoate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent antitumor agents. The bromine substituent and the hydrazinyl group provide reactive sites for further functionalization, enabling the creation of a wide range of derivatives with diverse biological activities.

In addition to its role in drug synthesis, Ethyl 4-bromo-3-hydrazinylbenzoate has been explored for its potential as a lead compound in the development of new therapeutic agents. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits promising antiviral properties against several RNA viruses, including influenza and Zika virus. The hydrazinyl group is believed to play a crucial role in its antiviral activity by interacting with viral enzymes and disrupting their function.

The synthetic accessibility of Ethyl 4-bromo-3-hydrazinylbenzoate has also been a focus of recent studies. A novel synthetic route was reported in Organic Letters, which involves a one-pot multicomponent reaction using readily available starting materials. This method not only simplifies the synthesis but also improves yield and purity, making it an attractive option for large-scale production.

Furthermore, the physicochemical properties of Ethyl 4-bromo-3-hydrazinylbenzoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 120 to 122°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties are essential for its use in various chemical reactions and formulations.

In terms of safety and handling, while Ethyl 4-bromo-3-hydrazinylbenzoate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin and eyes. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.

The future prospects for Ethyl 4-bromo-3-hydrazinylbenzoate are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient and environmentally friendly synthetic methods to produce this compound on a larger scale.

In conclusion, Ethyl 4-bromo-3-hydrazinylbenzoate (CAS No. 1805735-72-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules and a promising lead compound for the development of new therapeutic agents.